Cas no 75241-35-9 (Acetonitrile, [(2,4-dichlorophenyl)amino]-)
75241-35-9 structure
Product Name:Acetonitrile, [(2,4-dichlorophenyl)amino]-
CAS No:75241-35-9
MF:C8H6Cl2N2
MW:201.052639484406
CID:539859
PubChem ID:12832563
Update Time:2025-04-19
Acetonitrile, [(2,4-dichlorophenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, [(2,4-dichlorophenyl)amino]-
- 2-(2,4-dichloroanilino)acetonitrile
- DTXSID80511023
- SCHEMBL9412138
- (2,4-Dichloroanilino)acetonitrile
- AKOS000250861
- 2,4-dichloroanilinoacetonitrile
- WPJWITLLYXUSRV-UHFFFAOYSA-N
- 75241-35-9
-
- Inchi: 1S/C8H6Cl2N2/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5,12H,4H2
- InChI Key: WPJWITLLYXUSRV-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1NCC#N)Cl
Computed Properties
- Exact Mass: 199.9908036g/mol
- Monoisotopic Mass: 199.9908036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.8Ų
Acetonitrile, [(2,4-dichlorophenyl)amino]- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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